Cas no 119418-04-1 (Galanin (1-30), human)

Galanin (1-30), human Properties

Names and Identifiers

• Galanin
• GALANIN (1-30) (HUMAN)
• Galanin (human)
• Galanin-1-30
• GALANIN, HUMANGALANIN
• GALANIN, HUMAN
• Galanin, people
• M.W. 3157.41 C139H210N42O43
• GWTLNSAGYLLGPHAVGNHRSFSDKNGLTS
• GLY-TRP-THR-LEU-ASN-SER-ALA-GLY-TYR-LEU-LEU-GLY-PRO-HIS-ALA-VAL-GLY-ASN-HIS-ARG-SER-PHE-SER-ASP-LYS-ASN-GLY-LEU-THR-SER
• H-GLY-TRP-THR-LEU-ASN-SER-ALA-GLY-TYR-LEU-LEU-GLY-PRO-HIS-ALA-VAL-GLY-ASN-HIS-ARG-SER-PHE-SER-ASP-LYS-ASN-GLY-LEU-THR-SER-OH
• Galanin (1-30), human
• DTXSID60583203
• CID 16133823
• PUBCHEM_16133823
• 119418-04-1
• AKOS024456443
• Galanin human, >=97% (HPLC), powder
• G12375
• Galanin (1-30) (human)
• +Expand

• MDL： MFCD00135986
• InChIKey： CBSXZYWGVAQSHI-RUKUCZSXSA-N
• Inchi： InChI=1S/C139H210N42O43/c1-65(2)38-84(165-121(206)86(40-67(5)6)166-123(208)88(43-75-31-33-79(188)34-32-75)161-106(193)55-151-114(199)70(11)157-131(216)97(59-182)175-127(212)95(49-104(144)191)170-122(207)87(41-68(7)8)173-136(221)112(72(13)186)180-130(215)90(159-105(192)51-141)44-76-52-150-81-27-19-18-26-80(76)81)116(201)154-58-109(196)181-37-23-30-101(181)134(219)172-91(45-77-53-147-63-155-77)120(205)158-71(12)115(200)178-111(69(9)10)135(220)153-57-108(195)162-94(48-103(143)190)126(211)168-92(46-78-54-148-64-156-78)125(210)164-83(29-22-36-149-139(145)146)119(204)174-98(60-183)132(217)167-89(42-74-24-16-15-17-25-74)124(209)176-99(61-184)133(218)171-96(50-110(197)198)128(213)163-82(28-20-21-35-140)118(203)169-93(47-102(142)189)117(202)152-56-107(194)160-85(39-66(3)4)129(214)179-113(73(14)187)137(222)177-100(62-185)138(223)224/h15-19,24-27,31-34,52-54,63-73,82-101,111-113,150,182-188H,20-23,28-30,35-51,55-62,140-141H2,1-14H3,(H2,142,189)(H2,143,190)(H2,144,191)(H,147,155)(H,148,156)(H,151,199)(H,152,202)(H,153,220)(H,154,201)(H,157,216)(H,158,205)(H,159,192)(H,160,194)(H,161,193)(H,162,195)(H,163,213)(H,164,210)(H,165,206)(H,166,208)(H,167,217)(H,168,211)(H,169,203)(H,170,207)(H,171,218)(H,172,219)(H,173,221)(H,174,204)(H,175,212)(H,176,209)(H,177,222)(H,178,200)(H,179,214)(H,180,215)(H,197,198)(H,223,224)(H4,145,146,149)/t70-,71-,72+,73+,82-,83-,84-,85-,86-,87-,88-,89-,90-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,111-,112-,113-/m0/s1
• SMILES： NCCCC[C@@H](C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CO)=O)[C@H](O)C)=O)CC(C)C)=O)=O)CC(=O)N)=O)NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC(CNC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H]1CCCN1C(CNC([C@@H](NC([C@@H](NC([C@H](CC1=CC=C(O)C=C1)NC(CNC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@H](CC1=CNC2=CC=CC=C12)NC(CN)=O)=O)[C@H](O)C)=O)CC(C)C)=O)CC(=O)N)=O)CO)=O)C)=O)=O)=O)CC(C)C)=O)CC(C)C)=O)=O)=O)CC1=CN=CN1)=O)C)=O)C(C)C)=O)=O)CC(=O)N)=O)CC1=CN=CN1)=O)CCCNC(=N)N)=O)CO)=O)CC1=CC=CC=C1)=O)CO)=O)CC(=O)O)=O

Computed Properties

• Exact Mass: 3155.55000
• Hydrogen Bond Donor Count: 48
• Hydrogen Bond Acceptor Count: 48
• Rotatable Bond Count: 100
• Monoisotopic Mass: 3155.5536935g/mol
• Heavy Atom Count: 224
• Complexity: 7390
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 27
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -15.9
• Tautomer Count: 1000
• Surface Charge: 0
• Topological Polar Surface Area: 1370Ų

Experimental Properties

• LogP: -2.35300
• PSA: 1367.68000
• Color/Form: powder
• Solubility: Not available